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Compound Name: CCG-232964

Cat. No.: B12380126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCG-232964 is a potent, orally active small molecule inhibitor of the Rho/Myocardin-Related

Transcription Factor (MRTF)/Serum Response Factor (SRF) signaling pathway.[1] This

pathway is a critical regulator of cellular processes involved in fibrosis, the excessive scarring

of tissues. Dysregulation of the Rho/MRTF/SRF pathway is implicated in the pathogenesis of

various fibrotic diseases, including scleroderma. CCG-232964 belongs to a novel class of 5-

aryl-1,3,4-oxadiazol-2-ylthioalkanoic acids designed to interrupt this pathological signaling

cascade, offering a promising therapeutic strategy for fibrotic disorders.

These application notes provide a comprehensive overview of the in vivo administration of

CCG-232964 in mouse models of fibrosis, with a focus on the bleomycin-induced scleroderma

model. Detailed protocols for compound preparation, administration, and efficacy evaluation

are presented to guide researchers in their preclinical studies.

Signaling Pathway and Mechanism of Action
The Rho/MRTF/SRF signaling pathway plays a pivotal role in the transdifferentiation of

fibroblasts into myofibroblasts, a key event in the progression of fibrosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

